2,6-Dichloro-4-methoxybenzoic acid

• IUPAC Name: 2,6-dichloro-4-methoxybenzoic acid
• InChI: InChI=1S/C8H6Cl2O3/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key: TYMXOVAJNLGZQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)Cl)C(=O)O)Cl
• Molecular Formula: C8H6Cl2O3
• DSSTOX Substance ID: DTXSID801298307
• Molecular Weight: 221.03 g/mol
• CAS RN: 94278-69-0

Description

“2,6-Dichloro-4-methoxybenzoic acid” is a chemical compound with the molecular formula C8H6Cl2O3. It is a chlorinated derivative of o-anisic acid. This compound is used as a laboratory chemical.

Synthesis Analysis

While specific synthesis methods for “2,6-Dichloro-4-methoxybenzoic acid” were not found in the search results, related compounds such as “2,6-Difluoro-4-methoxybenzoic acid” have been synthesized and characterized. A paper on the synthesis of organic ligands and their metal complexes also mentions the refluxing of “2,6-difluoro-4-methoxybenzohydrazide” with “2-isothiocyanatophenol” and “2-isocyanatophenol” using THF as the solvent.

Molecular Structure Analysis

The molecular structure of “2,6-Dichloro-4-methoxybenzoic acid” consists of a benzene ring with two chlorine atoms, one methoxy group, and one carboxylic acid group. The exact mass is 219.96900.

Scientific Research Applications

Weed Control in Agriculture

Dicamba is primarily used as a post-emergent herbicide to control broadleaf weeds in crops such as soybeans, cotton, and corn. Its effectiveness against glyphosate-resistant weeds makes it a valuable tool for farmers. .

Bioremediation Potential

Dicamba degradation pathways have been explored, and microbial strains capable of breaking down dicamba have been identified. These findings contribute to bioremediation efforts, where microorganisms can detoxify dicamba-contaminated soil and water.

Mechanism of Action

Target of Action

2,6-Dichloro-4-methoxybenzoic acid, also known as Dicamba, is primarily used as a herbicide . Its primary targets are broadleaf weeds . Dicamba acts by manipulating plant phytohormone responses .

Mode of Action

Dicamba is an auxin herbicide . Auxin herbicides mimic the action of indolyl acetic acid, a natural plant hormone, in regulating plant growth . They interfere with nucleic acid metabolism and disrupt transport systems within the plant . This leads to increased production of ethylene and abscisic acid, which in turn leads to plant growth inhibition, senescence, and tissue decay .

Biochemical Pathways

It is known that dicamba interferes with the normal functioning of auxin, a key plant growth hormone . This interference leads to a disruption in the normal growth and development processes of the plant, resulting in the death of the weed .

Pharmacokinetics

Information on the pharmacokinetics of Dicamba is limited. It is known that dicamba is highly soluble in water . It is volatile and has a low potential to leach to groundwater based on its chemical properties .

Result of Action

The result of Dicamba’s action is the death of the targeted weeds . By disrupting the normal growth processes of the plant, Dicamba causes the plant to die, thereby effectively controlling the weed population .

Action Environment

The efficacy and stability of Dicamba can be influenced by various environmental factors. For instance, Dicamba’s primary ecological risk is for non-target terrestrial plants from exposure through spray drift . This occurs when Dicamba inadvertently migrates to non-targeted neighboring areas, damaging those plants . Therefore, careful application is necessary to minimize off-target effects . Furthermore, Dicamba’s volatility means that it can be affected by environmental conditions such as temperature and wind .